Cas no 17368-05-7 (2H-Furo[4,3,2-de]quinoline (8CI,9CI))

2H-Furo[4,3,2-de]quinoline  (8CI,9CI) structure
17368-05-7 structure
Product Name:2H-Furo[4,3,2-de]quinoline (8CI,9CI)
CAS No:17368-05-7
MF:C10H7NO
MW:157.168682336807
CID:122295
PubChem ID:45122579
Update Time:2025-04-18

2H-Furo[4,3,2-de]quinoline (8CI,9CI) Chemical and Physical Properties

Names and Identifiers

    • 2H-Furo[4,3,2-de]quinoline (8CI,9CI)
    • 2H-Furo[4,3,2-de]quinoline(8ci,9ci)
    • 2h-furo[4,3,2-de]quinoline
    • 17368-05-7
    • DTXSID00669338
    • Inchi: 1S/C10H7NO/c1-2-8-10-7(4-5-11-8)6-12-9(10)3-1/h1-5H,6H2
    • InChI Key: ZDDOLOWYNJAKLF-UHFFFAOYSA-N
    • SMILES: O1CC2=CC=NC3=CC=CC1=C23

Computed Properties

  • Exact Mass: 157.05281
  • Monoisotopic Mass: 157.053
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 183
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 22.1A^2
  • XLogP3: 1.7

Experimental Properties

  • PSA: 22.12
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